3-(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)propyl 6-fluoropyridine-3-carboxylate

• IUPAC Name: 3-(3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)propyl 6-fluoropyridine-3-carboxylate
• InChI: InChI=1S/C15H13FN4O3/c16-12-6-5-11(10-17-12)14(21)23-9-3-8-20-15(22)19-7-2-1-4-13(19)18-20/h1-2,4-7,10H,3,8-9H2
• InChI Key: RYSAAVYUIIQMBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN(C(=O)N2C=C1)CCCOC(=O)C3=CN=C(C=C3)F
• Molecular Formula: C15H13FN4O3
• Molecular Weight: 316.29 g/mol

Description

The compound “3-(3-Oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl)propyl 6-fluoropyridine-3-carboxylate” is a heterocyclic compound. It belongs to the class of triazoles, which are cyclic compounds with two carbon and three nitrogen atoms in the five-membered aromatic azole chain. Triazoles are known for their versatile biological activities as they can bind with a variety of enzymes and receptors in the biological system.

Scientific Research Applications

Photophysical Properties and Synthesis Methods

Research has developed methods for preparing compounds with photophysical properties, such as effective phosphors, through the study of 3-aminopyridin-2(1H)-ones and related derivatives. These compounds demonstrate significant quantum yields and their photophysical behaviors have been extensively characterized, indicating potential applications in materials science and optical technologies (Shatsauskas et al., 2019).

Biological Activity and Selective Sensing

Compounds structurally related to the specified chemical have been synthesized for selective sensing and biological activity exploration. For instance, a pyrrolidine constrained bipyridyl-dansyl conjugate with triazole linker has been identified as a selective chemosensor for Al(3+), demonstrating potential applications in environmental monitoring and analytical chemistry (Maity & Govindaraju, 2010).

Anticancer Activities and Molecular Docking

Investigations into compounds with structural similarities have also focused on their anticancer activities, supported by experimental and computational studies. These studies include synthesis methods that yield compounds with non-linear optical (NLO) properties and explore their interactions with biological targets through molecular docking, indicating potential therapeutic applications (Jayarajan et al., 2019).

Modifications for Enhanced Antiproliferative Activities

The modification of compounds to enhance antiproliferative activities against cancer cell lines has been explored. Replacing certain functional groups in these molecules has led to derivatives with potent antiproliferative activities and reduced toxicity, highlighting the potential for the development of new anticancer agents (Wang et al., 2015).

Synthesis and Structure Characterization

Efforts to synthesize and characterize the structures of triazolopyridines and related compounds have been made, contributing to the understanding of their chemical properties and potential applications. These studies involve various synthetic routes and characterizations, including X-ray diffraction, to elucidate the molecular structures of these compounds, which can inform their applications in pharmaceuticals and materials science (El-Kurdi et al., 2021).